Cas no 5434-29-7 (3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid)
5434-29-7 structure
Product Name:3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid
CAS No:5434-29-7
MF:C8H9NO4
MW:183.161362409592
MDL:MFCD00826671
CID:45867
PubChem ID:225903
Update Time:2025-04-18
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid
- 3,5-Dimethylpyrrole-2,4-dicarboxylic acid
- 2,4-Dimethyl-1H-pyrrole-3,5-dicarboxylic acid
- 3,5-Dimethyl-pyrrol-2,4-dicarbonsaeure
- 3,5-dimethyl-pyrrole-2,4-dicarboxylic acid
- 3,5-Dimethyl-2,4-pyrroledicarboxylic acid
- NSC15758
- Oprea1_664742
- STK373647
- SBB083436
- 7830AB
- R3881
- ST50884559
- D80015
- 434D297
- 1H-Pyrrole-2,4-dicarboxylicaci
- NSC-15758
- 1H-Pyrrole-2,4-dicarboxylic acid, 3,5-dimethyl-
- 5434-29-7
- SCHEMBL5513393
- 2-Benzothiazolamine, 4,5-dimethyl-
- AC-6179
- MFCD00826671
- FT-0684093
- O10924
- 3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylicacid
- DTXSID20280180
- AKOS001098671
- NSC 15758
- Z57986545
- SB63902
- AS-50104
- EN300-12033
- CS-0153630
- ALBB-016932
- AG-205/10987036
-
- MDL: MFCD00826671
- Inchi: 1S/C8H9NO4/c1-3-5(7(10)11)4(2)9-6(3)8(12)13/h9H,1-2H3,(H,10,11)(H,12,13)
- InChI Key: LGAFIBCWNKPENX-UHFFFAOYSA-N
- SMILES: OC(C1=C(C)NC(C(=O)O)=C1C)=O
Computed Properties
- Exact Mass: 183.05300
- Monoisotopic Mass: 183.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 90.4
Experimental Properties
- Density: 1.461
- Boiling Point: 456.8 °C at 760 mmHg
- Flash Point: 230.1 °C
- PSA: 90.39000
- LogP: 1.02790
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XK441-250mg |
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid |
5434-29-7 | 95+% | 250mg |
834CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XK441-100mg |
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid |
5434-29-7 | 95+% | 100mg |
365CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XK441-1g |
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid |
5434-29-7 | 95+% | 1g |
1713.0CNY | 2021-07-10 | |
| Fluorochem | 228954-250mg |
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid |
5434-29-7 | 95% | 250mg |
£87.00 | 2022-02-28 | |
| Fluorochem | 228954-1g |
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid |
5434-29-7 | 95% | 1g |
£155.00 | 2022-02-28 | |
| Fluorochem | 228954-5g |
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid |
5434-29-7 | 95% | 5g |
£487.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XK441-50mg |
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid |
5434-29-7 | 95+% | 50mg |
220.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XK441-200mg |
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid |
5434-29-7 | 95+% | 200mg |
550.0CNY | 2021-07-10 | |
| Chemenu | CM198602-5g |
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid |
5434-29-7 | 95% | 5g |
$524 | 2021-08-05 | |
| Chemenu | CM198602-10g |
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid |
5434-29-7 | 95% | 10g |
$795 | 2021-08-05 |
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5434-29-7 (3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid) Related Products
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